Cas no 213201-62-8 (1,3-Propanediol, 1-(4-fluorophenyl)-)

• Product Name: 1,3-Propanediol, 1-(4-fluorophenyl)-
• CAS No: 213201-62-8
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 1400259
• PubChem ID: 16098773
• Update Time: 2025-04-20

1,3-Propanediol, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(4-fluorophenyl)-
• 151419-10-2
• (S)-1-(4-Fluorophenyl)-1,3-propanediol
• SY348580
• SCHEMBL3183272
• DA-08235
• 213201-62-8

• Inchi： 1S/C9H11FO2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,11-12H,5-6H2
• InChI Key： GEWDSLKGMMEOAZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCO)O

Computed Properties

• Exact Mass: 170.07433
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes